![molecular formula C17H26O2 B116233 (3R,4aR,6aS,10aS,10bR)-3-ethyl-5,10b-dimethyl-4,4a,6a,7,8,9,10,10a-octahydro-3H-benzo[h]isochromen-1-one CAS No. 143605-57-6](/img/structure/B116233.png)
(3R,4aR,6aS,10aS,10bR)-3-ethyl-5,10b-dimethyl-4,4a,6a,7,8,9,10,10a-octahydro-3H-benzo[h]isochromen-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3R,4aR,6aS,10aS,10bR)-3-ethyl-5,10b-dimethyl-4,4a,6a,7,8,9,10,10a-octahydro-3H-benzo[h]isochromen-1-one, also known as Huperzine A, is a naturally occurring alkaloid found in the Huperzia serrata plant. Huperzine A has been used in traditional Chinese medicine for centuries to treat a variety of ailments, including fever, inflammation, and cognitive impairment. In recent years, Huperzine A has gained attention for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.
Scientific Research Applications
Enhanced Potency and Selectivity
A study by Munro et al. (2012) on a derivative of κ-opioid salvinorin A, closely related to the compound , demonstrates enhanced potency, selectivity, and duration of action in opioid receptors. This highlights the potential of such derivatives in medicinal chemistry, particularly in the development of more effective and selective drugs (Munro et al., 2012).
Large-Scale Synthesis
Yoshida et al. (1996) describe a large-scale synthesis method for related compounds from L-aspartic acid. This research is crucial for the feasible large-scale production of such chemicals, which can have applications in pharmaceuticals (Yoshida et al., 1996).
Novel Antitumor Agents
Mondal et al. (2003) developed a method for synthesizing novel antitumor agents, including derivatives of benzo[g]isochromene. This suggests the potential of the given compound in oncological research, especially in the synthesis of new cancer therapies (Mondal et al., 2003).
properties
CAS RN |
143605-57-6 |
---|---|
Molecular Formula |
C17H26O2 |
Molecular Weight |
262.4 g/mol |
IUPAC Name |
(3R,4aR,6aS,10aS,10bR)-3-ethyl-5,10b-dimethyl-4,4a,6a,7,8,9,10,10a-octahydro-3H-benzo[h]isochromen-1-one |
InChI |
InChI=1S/C17H26O2/c1-4-13-10-15-11(2)9-12-7-5-6-8-14(12)17(15,3)16(18)19-13/h9,12-15H,4-8,10H2,1-3H3/t12-,13+,14-,15+,17+/m0/s1 |
InChI Key |
DOVJKETUGTWKML-LVNYTYFRSA-N |
Isomeric SMILES |
CC[C@@H]1C[C@@H]2C(=C[C@@H]3CCCC[C@@H]3[C@]2(C(=O)O1)C)C |
SMILES |
CCC1CC2C(=CC3CCCCC3C2(C(=O)O1)C)C |
Canonical SMILES |
CCC1CC2C(=CC3CCCCC3C2(C(=O)O1)C)C |
synonyms |
PI 200 PI-200 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.